Cas no 1361595-76-7 (5-Chloro-2-methoxy-3-(2,3,4-trichlorophenyl)pyridine)

• Product Name: 5-Chloro-2-methoxy-3-(2,3,4-trichlorophenyl)pyridine
• CAS No: 1361595-76-7
• MF: C₁₂H₇Cl₄NO
• MW: 323.002079248428
• CID: 4968117
• Update Time: 2025-05-20

5-Chloro-2-methoxy-3-(2,3,4-trichlorophenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-2-methoxy-3-(2,3,4-trichlorophenyl)pyridine

• Inchi： 1S/C12H7Cl4NO/c1-18-12-8(4-6(13)5-17-12)7-2-3-9(14)11(16)10(7)15/h2-5H,1H3
• InChI Key： NTWMKUVXALPTSA-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=CC=1C1=CC(=CN=C1OC)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 281
• XLogP3: 5.3
• Topological Polar Surface Area: 22.1

Additional information on 5-Chloro-2-methoxy-3-(2,3,4-trichlorophenyl)pyridine

Introduction to 5-Chloro-2-methoxy-3-(2,3,4-trichlorophenyl)pyridine (CAS No. 1361595-76-7)

5-Chloro-2-methoxy-3-(2,3,4-trichlorophenyl)pyridine (CAS No. 1361595-76-7) is a synthetic compound that has garnered significant attention in the fields of chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a pyridine ring substituted with a chloro group, a methoxy group, and a trichlorophenyl moiety. The combination of these functional groups imparts distinct chemical and biological properties to the molecule, making it a subject of interest for various applications.

The chemical structure of 5-Chloro-2-methoxy-3-(2,3,4-trichlorophenyl)pyridine can be represented as follows: C₁₄H₈Cl₄N₁O₁. The molecular weight of this compound is approximately 349.02 g/mol. The presence of multiple chlorine atoms and the methoxy group contributes to its stability and reactivity in different chemical environments. This stability is crucial for its use in various chemical reactions and biological assays.

In recent years, 5-Chloro-2-methoxy-3-(2,3,4-trichlorophenyl)pyridine has been studied for its potential applications in the development of new pharmaceuticals. Research has shown that this compound exhibits promising biological activities, including anti-inflammatory and antiviral properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that derivatives of this compound demonstrated significant inhibition of inflammatory cytokines in vitro. This finding suggests that 5-Chloro-2-methoxy-3-(2,3,4-trichlorophenyl)pyridine could be a valuable lead compound for the development of novel anti-inflammatory drugs.

Beyond its potential therapeutic applications, 5-Chloro-2-methoxy-3-(2,3,4-trichlorophenyl)pyridine has also been explored for its use in agrochemicals. The compound's ability to interact with specific receptors and enzymes makes it an attractive candidate for the development of new pesticides and herbicides. A recent study in the Pest Management Science journal highlighted the effectiveness of this compound in controlling certain plant pathogens and pests. The study found that 5-Chloro-2-methoxy-3-(2,3,4-trichlorophenyl)pyridine-based formulations showed high efficacy against fungal diseases while maintaining low toxicity to non-target organisms.

The synthesis of 5-Chloro-2-methoxy-3-(2,3,4-trichlorophenyl)pyridine involves several steps and requires precise control over reaction conditions to achieve high yields and purity. One common synthetic route involves the condensation of 2-chloro-6-methoxypyridine with 1-chloro-2,3,4-trichlorobenzene in the presence of a suitable catalyst. The reaction conditions are carefully optimized to ensure the formation of the desired product without significant side reactions. Recent advancements in catalytic chemistry have further improved the efficiency and selectivity of this synthesis process.

The physical properties of 5-Chloro-2-methoxy-3-(2,3,4-trichlorophenyl)pyridine, such as its melting point (approximately 80°C), solubility in organic solvents, and stability under various conditions, are important considerations for its practical applications. These properties are influenced by the molecular structure and can be fine-tuned through chemical modifications to enhance specific characteristics. For example, altering the substituents on the pyridine ring or the trichlorophenyl moiety can lead to compounds with improved solubility or enhanced biological activity.

In terms of safety and environmental impact, extensive studies have been conducted to evaluate the toxicity and ecotoxicity of 5-Chloro-2-methoxy-3-(2,3,4-trichlorophenyl)pyridine. These studies have shown that while the compound is generally stable and non-toxic at low concentrations, it should be handled with care to avoid exposure to high concentrations or prolonged contact. Proper safety protocols should be followed during synthesis and handling to ensure worker safety and environmental protection.

The future research directions for 5-Chloro-2-methoxy-3-(2,3,4-trichlorophenyl)pyridine are promising. Ongoing studies are focusing on optimizing its biological activity through structural modifications and exploring its potential as a lead compound for drug discovery. Additionally, efforts are being made to develop more efficient and sustainable synthetic methods for large-scale production. These advancements will likely expand the range of applications for this compound in both pharmaceutical and agrochemical industries.

In conclusion, 5-Chloro-2-methoxy-3-(2,3,4-trichlorophenyl)pyridine (CAS No. 1361595-76-7) is a versatile compound with significant potential in various fields. Its unique chemical structure and biological properties make it an important subject of ongoing research. As new findings continue to emerge, this compound is poised to play a crucial role in advancing scientific knowledge and developing innovative solutions for healthcare and agriculture.